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Compound of Interest

Compound Name: 3-Octyn-2-one
CAS No.: 1119-58-0
Cat. No.: B15837982

Get Quote

\ J

An In-depth Technical Guide on the Core Chemical Properties and Structure of 3-Octyn-2-one

For professionals in research, science, and drug development, a thorough understanding of the
chemical characteristics of compounds like 3-Octyn-2-one is paramount. This guide provides a
detailed overview of its structural features, physicochemical properties, and available spectral
data.

Chemical Structure and Identification

3-Octyn-2-one is an organic compound characterized by an eight-carbon chain. Its structure
features a ketone functional group at the second carbon position and a carbon-carbon triple
bond (an alkyne) starting at the third carbon.[1][2] This combination of functional groups
classifies it as an ynone.

Key Identifiers:
o |[UPAC Name: oct-3-yn-2-one[2]
o Molecular Formula: CsH120[1][2][3][4]

« CAS Number: 1119-58-0[1][2][3]
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e SMILES: CCCCC#CC(=0)C[1][2]

e InChl Key: VIKHTMGYHCBXHV-UHFFFAOY SA-N[1][3]

e Synonyms: Butyl(acetyl)acetylene, Acetylbutylacetylene, Oct-3-yn-2-one[1][2][3][4]
A 2D representation of the chemical structure is provided in the diagram below.

Figure 1: 2D Structure of 3-Octyn-2-one

Physicochemical Properties

The following table summarizes the key physical and chemical properties of 3-Octyn-2-one.
This data is crucial for experimental design, modeling, and safety assessments.

Property Value Unit Source
Molecular Weight 124.18 g/mol [1112][3]
Normal Boiling Point
) 445.31 K Joback Calculated[1]
(Thoil)
Enthalpy of
o 42.30 kJ/mol Joback Calculated[1]
Vaporization (AvapH©)
LogP (Octanol/Water )
N o 1.769 Crippen Calculated[1]
Partition Coefficient)
Water Solubility ]
-2.25 mol/L Crippen Calculated[1]
(log10WSs)
lonization Energy (IE) 9.64 eV NIST[1]
Topological Polar
polod 17.1 A2 [4]
Surface Area
Rotatable Bond Count 2 [4]

Spectroscopic Data
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Spectroscopic data is essential for the structural elucidation and identification of 3-Octyn-2-
one.

o Mass Spectrometry: Mass spectrum data obtained through electron ionization is available for
3-Octyn-2-one.[3] The NIST Mass Spectrometry Data Center provides this information.[2]

« Infrared (IR) Spectroscopy: Vapor phase IR spectra are available and can be found in the
SpectraBase.[2]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: While experimental NMR spectra were
not found in the initial search, predicted *H NMR and 3C NMR spectra are referenced.[4] 1D
NMR spectra information is also listed on PubChem, with data copyrighted by Wiley-VCH
GmbH.[2]

Synthesis and Reactivity

3-Octyn-2-one can be synthesized through various chemical pathways. One general approach
involves the reaction of a bromoalkane with a mixture of sodium amide and an appropriate
terminal alkyne.[5] This method allows for the construction of the carbon skeleton and the
introduction of the alkyne functionality.

Safety and Handling

For safe handling of 3-Octyn-2-one, it is crucial to consult the Safety Data Sheet (SDS).
General first-aid measures include moving the individual to fresh air if inhaled, washing the skin
with soap and plenty of water in case of skin contact, and rinsing eyes thoroughly with water for
at least 15 minutes in case of eye contact.[6] In case of fire, suitable extinguishing media
include water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[6] Personal
protective equipment, such as gloves and eye/face protection, should be worn when handling
this chemical.[6]

Experimental Protocols

Detailed experimental protocols for the synthesis or analysis of 3-Octyn-2-one are not
extensively detailed in the provided search results. However, one cited method for the
synthesis of a related compound, (R)-(+)-1-octyn-3-ol, involves the asymmetric reduction of 1-
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octyn-3-one.[7] The general steps for this type of reaction are outlined below as an illustrative
example of a potential synthetic workflow.

Final Product:
(R)-(+)-1-Octyn-3-ol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [3-Octyn-2-one chemical properties and structure].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15837982/docs#3-octyn-2-one-chemical-properties-
and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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